Cas no 1806727-60-5 (2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1806727-60-5
• MF: C₉H₆F₅NO₄
• MW: 287.140260219574
• CID: 4833221
• Update Time: 2025-06-08

2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C9H6F5NO4/c10-8(11)5-7(19-9(12,13)14)6(18)3(2-15-5)1-4(16)17/h2,8H,1H2,(H,15,18)(H,16,17)
• InChI Key： CFAWSDRYJMWSGW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C(CC(=O)O)=CN1)=O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 466
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6

Additional information on 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetic acid

Recent Advances in the Study of 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetic acid (CAS: 1806727-60-5)

2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetic acid (CAS: 1806727-60-5) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of anti-inflammatory and anticancer therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its pharmacological properties and potential therapeutic uses.

The synthesis of 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetic acid involves a multi-step process that includes the introduction of fluorine and trifluoromethoxy groups onto the pyridine ring. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, making it more accessible for further biological evaluation. Structural elucidation through techniques such as NMR spectroscopy and X-ray crystallography has confirmed the precise arrangement of functional groups, which is critical for understanding its interaction with biological targets.

In vitro and in vivo studies have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Additionally, preliminary data suggest that it may have anticancer properties, particularly in the context of solid tumors, by modulating signaling pathways associated with cell proliferation and apoptosis. These findings position 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetic acid as a promising candidate for further preclinical development.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of the compound. Recent research has explored various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to enhance its bioavailability and target specificity. Furthermore, toxicological studies are underway to assess its safety profile and potential side effects, which are essential for advancing it to clinical trials.

In conclusion, 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetic acid represents a novel and versatile scaffold in medicinal chemistry with significant therapeutic potential. Ongoing research efforts are focused on refining its synthesis, elucidating its mechanism of action, and evaluating its efficacy in disease models. The integration of computational modeling and high-throughput screening techniques is expected to further accelerate its development and application in the pharmaceutical industry.